Cas no 1215865-63-6 (2-Bromo-7-iodo-9H-Xanthen-9-one)

• Product Name: 2-Bromo-7-iodo-9H-Xanthen-9-one
• CAS No: 1215865-63-6
• MF: C₁₃H₆BrIO₂
• MW: 400.994015216827
• CID: 2121918
• Update Time: 2023-08-04

2-Bromo-7-iodo-9H-Xanthen-9-one Chemical and Physical Properties

Names and Identifiers

• 2-bromo-7-iodo-9H-Xanthen-9-one
• VUXRZROJBQEDSG-UHFFFAOYSA-N
• 2-Bromo-7-iodo-9H-Xanthen-9-one

• Inchi： 1S/C13H6BrIO2/c14-7-1-3-11-9(5-7)13(16)10-6-8(15)2-4-12(10)17-11/h1-6H
• InChI Key： VUXRZROJBQEDSG-UHFFFAOYSA-N
• SMILES： IC1C=CC2=C(C=1)C(C1C=C(C=CC=1O2)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 323
• XLogP3: 4.9
• Topological Polar Surface Area: 26.3